molecular formula C21H16ClN3O2 B365262 2-chloro-N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]nicotinamide CAS No. 530148-19-7

2-chloro-N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]nicotinamide

Cat. No. B365262
CAS RN: 530148-19-7
M. Wt: 377.8g/mol
InChI Key: JUGYJTAIHNSFOY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-chloro-N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]nicotinamide” is a nicotinamide derivative . It’s a part of a class of compounds that have been studied for their antifungal activity .


Synthesis Analysis

The synthesis of this compound involves the condensation of 2-chloronicotinic acid with substituted N1-phenylbenzene-1,2-diamines . This process is based on the structure of the fungicide boscalid . The synthesized compounds were characterized by 1H NMR, 13C NMR, ESI-MS, and elemental analysis .


Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular formula of C21H16ClN3O2 . It contains a benzoxazole ring attached to a nicotinamide group, with a chlorine atom attached to the nicotinamide .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include condensation reactions . The compound has also been studied for its reactivity in biological systems, particularly for its antifungal activity .


Physical And Chemical Properties Analysis

The compound is an off-white solid with a melting point of 180.5-181.9 °C . It has a molecular weight of 377.82 .

Mechanism of Action

The compound has been found to have high inhibitory effects against Rhizoctonia solani, a plant pathogenic fungus . The study of the structure-activity relationship provides important information for further structural optimization . Molecular docking offered a reasonable explanation to guarantee its fungicidal activity against R. solani .

properties

IUPAC Name

2-chloro-N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16ClN3O2/c1-12-5-6-14(10-13(12)2)21-25-17-11-15(7-8-18(17)27-21)24-20(26)16-4-3-9-23-19(16)22/h3-11H,1-2H3,(H,24,26)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JUGYJTAIHNSFOY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=C(N=CC=C4)Cl)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16ClN3O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

377.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-chloro-N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]pyridine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.